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Etrasimod proper disposal procedures
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Compound of Interest

Compound Name: Etrasimod

Cat. No.: B607385

Proper disposal of Etrasimod is critical for maintaining laboratory safety, ensuring
environmental protection, and adhering to regulatory standards. As a potent investigational
compound, all materials contaminated with Etrasimod must be treated as hazardous waste.
This guide provides comprehensive, step-by-step procedures for the safe handling and
disposal of Etrasimod and associated waste materials in a laboratory setting. Adherence to
these protocols, in conjunction with institutional and local regulations, is essential for minimizing
risk to personnel and the environment.

Hazard Identification and Safety

Etrasimod is classified as an environmentally hazardous substance and requires careful

handling.[1] The following table summarizes key safety information derived from Safety Data
Sheets (SDS).
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Hazard Information Description Citations

H302: Harmful if swallowed.
H315: Causes skin irritation.

GHS Hazard Statements H319: Causes serious eye [2]
irritation. H335: May cause

respiratory irritation.

] Inhalation, ingestion, skin
Primary Routes of Exposure [2]
contact, and eye contact.

Wear protective gloves,

protective clothing, eye
Personal Protective Equipment  protection, and face protection.
(PPE) [2][3] Handle in a well-

ventilated area or under a

fume hood.

Do not allow to enter soil,
subsoil, surface water, or
drains. Etrasimod is regulated
Environmental Hazards for transportation as a
hazardous material (UN 3077,
Environmentally Hazardous

Substance, Solid, n.o.s).

Environmental Fate: Sorption Data

The following data indicates Etrasimod's potential for sorption to soil and activated sludge,
highlighting the importance of preventing environmental release.
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Method Medium Endpoint Result
OECD Activated sludge Kd (Geometric mean) 3976
_ Koc (Geometric
OECD Activated sludge 12,697
mean)
OECD Soail (various) Kd (Geometric mean) 625
) ) Koc (Geometric
OECD Sail (various) 54,979
mean)

Standard Operating Procedure for Etrasimod
Disposal

This protocol outlines the step-by-step process for the safe segregation, collection, storage,
and disposal of Etrasimod waste.

l. Required Personal Protective Equipment (PPE)

Before handling Etrasimod or its waste, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile). Dispose of contaminated gloves as
hazardous waste.

o Eye Protection: Tightly fitting safety goggles or a face shield.
o Lab Coat: A dedicated lab coat or gown.

o Respiratory Protection: If handling powders outside of a containment system (like a fume
hood), a NIOSH-certified respirator may be necessary.

Il. Waste Segregation and Collection

Proper segregation at the point of generation is crucial. Never mix Etrasimod waste with
general trash or other waste streams unless instructed by your institution's Environmental
Health and Safety (EHS) department.

o Solid Waste:
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o Place all non-sharp, contaminated solid waste (e.g., gloves, bench paper, weighing
papers, contaminated PPE) into a designated, leak-proof container lined with a heavy-duty
plastic bag.

o Label the container clearly as "Hazardous Waste: Etrasimod."

e Liquid Waste:

o Collect all solutions containing Etrasimod (e.g., from experiments, rinsing) in a dedicated,
sealed, and chemically compatible hazardous waste container.

o Do not overfill the container; leave adequate headspace.

o Label the container with "Hazardous Waste: Etrasimod" and list all chemical constituents,
including solvents and their approximate concentrations.

e Sharps Waste:

o Dispose of all contaminated sharps (e.g., needles, scalpels, serological pipettes) directly
into a designated, puncture-proof sharps container.

o The sharps container must also be labeled as "Hazardous Chemical Waste."

o Empty Containers:

[e]

Thoroughly rinse empty Etrasimod containers (e.g., vials, bottles) three times with a
suitable solvent.

[¢]

Collect the first rinse as hazardous liquid waste. Subsequent rinses may also need to be
collected depending on local regulations.

o

After rinsing, deface or remove the original label and dispose of the container as instructed
by your EHS department.

lll. On-Site Storage of Waste

o Keep all hazardous waste containers tightly closed except when adding waste.
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» Store the labeled waste containers in a designated, secure secondary containment area
away from general laboratory traffic.

e Ensure the storage area is well-ventilated.

IV. Final Disposal Method

The recommended method for the final destruction of Etrasimod is incineration.

» Contact EHS: Arrange for the collection of all Etrasimod hazardous waste through your
institution's EHS department or a licensed professional waste disposal service.

« Incineration: The material should be dissolved or mixed with a combustible solvent and
burned in a chemical incinerator equipped with an afterburner and scrubber. This is the
responsibility of the licensed disposal company.

e Regulatory Compliance: Ensure that all disposal activities comply with applicable local,
regional, and national regulations.

Emergency Spill Protocol

In the event of a spill, immediate and appropriate action is required to prevent exposure and
environmental contamination.

o Evacuate and Secure: Alert others in the area and evacuate personnel to a safe location.
Restrict access to the spill area.

o Ventilate: Ensure the area is well-ventilated.

e Don PPE: Wear all required PPE, including respiratory protection if necessary, before re-
entering the area.

e Contain and Clean:

o For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to soak up the
spill.

o For solid spills, carefully sweep or scoop the material to avoid creating dust.
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o Collect Waste: Place all contaminated absorbent materials and cleaning supplies into a
suitable, closed container for disposal as hazardous waste.

o Decontaminate: Clean the spill area thoroughly.
e Report: Report the incident to your laboratory supervisor and EHS department.

Etrasimod Disposal Workflow

The following diagram provides a logical workflow for the proper disposal of waste generated
from research activities involving Etrasimod.
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Caption: Decision tree for the segregation and disposal of Etrasimod waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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